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Introduction
Signal Transducer and Activator of Transcription 3 (STAT3) is a critical signaling protein that,

when abnormally activated, plays a pivotal role in the progression of various cancers, including

head and neck squamous cell carcinoma (HNSCC). The constitutive activation of STAT3

promotes tumor cell proliferation, survival, metastasis, and immune evasion. Consequently,

targeting the STAT3 signaling pathway has emerged as a promising therapeutic strategy. C188
is a small-molecule inhibitor of STAT3, and its more potent derivative, C188-9, has

demonstrated significant antitumor effects in preclinical models of HNSCC.[1][2][3] These

compounds function by binding to the SH2 domain of STAT3, which prevents its

phosphorylation at Tyrosine 705 (Tyr705), a crucial step for its activation, dimerization, and

nuclear translocation.[3]

These application notes provide a comprehensive overview of the use of C188 and C188-9 in

HNSCC cell lines, including quantitative data on their efficacy and detailed protocols for key in

vitro experiments.

Data Presentation
The following tables summarize the quantitative data on the efficacy of C188 and its derivative

C188-9 in inhibiting STAT3 phosphorylation and the growth of HNSCC cell lines.
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Table 1: Inhibition of Constitutive STAT3 Phosphorylation (pSTAT3) by C188 and C188-9 in

HNSCC Cell Lines[1]

Cell Line Compound
IC50 (µM) for pSTAT3
Reduction

UM-SCC-17B C188 15.4 ± 9.2

UM-SCC-17B C188-9 10.6 ± 0.7

SCC-35 C188-9 10.5 - 22.8

SCC-61 C188-9 10.5 - 22.8

HN30 C188-9 10.5 - 22.8

Table 2: Inhibition of Anchorage-Dependent and -Independent Growth by C188 and C188-9 in

HNSCC Cell Lines[1]

Cell Line Assay Type Compound
IC50 (µM) for
Growth Inhibition

UM-SCC-17B
Anchorage-

Dependent
C188 6.3

UM-SCC-17B
Anchorage-

Dependent
C188-9 3.2

UM-SCC-17B
Anchorage-

Independent
C188-9 0.7 - 14.8

SCC-35
Anchorage-

Independent
C188-9 0.7 - 14.8

SCC-61
Anchorage-

Independent
C188-9 0.7 - 14.8

HN30
Anchorage-

Independent
C188-9 0.7 - 14.8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668180#c188-treatment-in-head-and-neck-cancer-
cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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